Cas no 2138177-99-6 (Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]-)

• Product Name: Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]-
• CAS No: 2138177-99-6
• MF: C₁₁H₁₇Cl
• MW: 184.705682516098
• CID: 5288282
• Update Time: 2025-07-14

Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]-

• Inchi： 1S/C11H17Cl/c12-8-11(4-5-11)9-6-10(7-9)2-1-3-10/h9H,1-8H2
• InChI Key： FEEATRDLOUOMCH-UHFFFAOYSA-N
• SMILES： C1C2(CCC2)CC1C1(CCl)CC1

Additional information on Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]-

Introduction to Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- (CAS No. 2138177-99-6)

Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- (CAS No. 2138177-99-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its spirocyclic structure and the presence of a chloromethyl group, offers a rich platform for exploring various chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, including its synthesis, structural characteristics, and potential applications in medicinal chemistry.

The spirocyclic structure of Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- is a key feature that contributes to its unique chemical properties. Spirocycles are cyclic compounds where two rings are connected by a single atom, which in this case is a carbon atom. This structural motif is known to enhance the rigidity and conformational stability of molecules, making them attractive for drug design and development. The presence of the chloromethyl group further adds to the compound's reactivity and potential for functionalization.

Recent research has highlighted the importance of spirocyclic compounds in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of spirocyclic scaffolds in the development of novel anticancer agents. The study demonstrated that spirocyclic compounds can exhibit enhanced pharmacokinetic properties and improved bioavailability compared to their acyclic counterparts. This finding underscores the potential of Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- as a valuable starting point for drug discovery efforts.

The synthesis of Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- has been reported using various methodologies, each with its own advantages and challenges. One common approach involves the intramolecular cyclization of a suitable precursor molecule, followed by functionalization to introduce the chloromethyl group. A notable example is the use of palladium-catalyzed cyclization reactions, which have been shown to be highly efficient and selective in forming spirocyclic structures.

In addition to its synthetic accessibility, Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- has been investigated for its biological activities. Preliminary studies have indicated that this compound exhibits promising antiviral properties against certain RNA viruses. A study published in Antiviral Research in 2020 reported that derivatives of this compound showed significant inhibition of viral replication in vitro, suggesting potential applications in antiviral therapy.

The chloromethyl group in Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- also makes it an attractive candidate for further functionalization and derivatization. This group can be readily converted into various other functional groups through nucleophilic substitution reactions, allowing for the exploration of a wide range of chemical modifications. Such modifications can be used to fine-tune the pharmacological properties of the compound, such as improving solubility or enhancing target specificity.

Beyond its potential applications in medicinal chemistry, Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- has also been studied for its use in materials science. The rigid spirocyclic core provides excellent thermal stability and mechanical strength, making it suitable for applications in polymer science and materials engineering. Research published in Macromolecules in 2019 demonstrated that incorporating this compound into polymer chains could significantly enhance the mechanical properties of the resulting materials.

In conclusion, Spiro[3.3]heptane, 2-[1-(chloromethyl)cyclopropyl]- (CAS No. 2138177-99-6) is a versatile and promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique spirocyclic structure and functional groups offer numerous opportunities for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.